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Compound of Interest

Compound Name: 2-Chlorophenetole

Cat. No.: B1346889

Technical Guide to 2-Chlorophenetole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorophenetole, a significant
chemical intermediate. This document outlines its chemical identity, physicochemical
properties, synthesis protocols, and applications, with a particular focus on its relevance in
research and pharmaceutical development.

Chemical Identity and Formula

2-Chlorophenetole, also known as 1-Chloro-2-ethoxybenzene, is an aromatic ether.[1] Its
fundamental details are summarized below.

Identifier Value

CAS Number 614-72-2[1]
Molecular Formula CsHoCIO[1][2]
Molecular Weight 156.61 g/mol [1]

1-Chloro-2-ethoxybenzene, o-Chlorophenetole,
Synonyms 0-Chlorophenyl ethyl ether, 2-Chlorophenol ethyl
ether[3]
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Physicochemical Properties

2-Chlorophenetole is a colorless to light yellow liquid at room temperature.[4] Its key physical
and chemical properties are detailed in the table below, providing essential data for
experimental design and handling.

Property Value Source
Boiling Point 210 °C [51[6]
Density 1.14 g/cm3 [6]
Flash Point 82 °C

LogP 3.21 [5]
Vapor Pressure 0.3 £ 0.4 mmHg at 25°C [5]
Refractive Index 1.510 [5]
Physical State Liquid [4]
Appearance Colorless to light yellow [4]

Synthesis of 2-Chlorophenetole

While specific, detailed experimental protocols for the direct synthesis of 2-Chlorophenetole
are not extensively available in the public domain, its formation as an intermediate is described
in the synthesis of other compounds. One such example is the synthesis of 1,2-
Diphenoxyethane, where 2-Chlorophenetole is formed in the first step.

Experimental Protocol: Synthesis of 1,2-
Diphenoxyethane via 2-Chlorophenetole Intermediate

This two-step process utilizes 1,8-diazabicyclo[5.4.0Jundec-7-ene (DBU) as a non-nucleophilic
base.[7]

Step 1: Formation of 2-Chlorophenetole

¢ Reactants: Phenol and dichloroethane.
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o Catalyst: 1.6 equivalents of DBU.
e Molar Ratio: 1:4.2 (phenol:dichloroethane).[7]
e Procedure:
1. Combine phenol and dichloroethane in the specified molar ratio in a reaction vessel.
2. Add 1.6 equivalents of DBU to the mixture.
3. Heat the reaction mixture to 85°C.
4. Maintain the reaction at this temperature for 3 hours to form 2-chlorophenetole.[7]
Step 2: Synthesis of 1,2-Diphenoxyethane
e Reactant: Phenol is added to the 2-chlorophenetole formed in Step 1.
e Procedure:
1. After the initial 3-hour reaction, add a second portion of phenol to the reaction mixture.
2. Increase the reaction temperature to 130°C.
3. Allow the reaction to proceed for an additional 3 hours.[7]

4. Upon completion, the final product, 1,2-Diphenoxyethane, can be purified by ethanol
recrystallization.[7]

This method reportedly achieves a high yield and purity of the final product.[7]
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Synthesis of 1,2-Diphenoxyethane with 2-Chlorophenetole as an intermediate.

Applications in Research and Drug Development

2-Chlorophenetole primarily serves as a valuable intermediate in organic synthesis.[8] Its
application in the pharmaceutical industry is highlighted by its use in the synthesis of 1-thio-D-
glucitol derivatives, which are being investigated for the treatment of diabetes.[9][10]
Specifically, these derivatives have shown potential as inhibitors of the sodium-dependent
glucose cotransporter 2 (SGLT2).[10]

Beyond pharmaceuticals, 2-Chlorophenetole is also utilized as an analytical reagent in
laboratory settings.[11]

Safety and Handling

Based on available Safety Data Sheets (SDS), 2-Chlorophenetole is classified as a
combustible liquid.[5] One source indicates that it is not a hazardous substance or mixture
according to Regulation (EC) No 1272/2008.[4] However, another source provides risk
statements (R36/37/38), suggesting it may be irritating to the eyes, respiratory system, and
skin.

General Handling Precautions:

e Handle in a well-ventilated area.
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o Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

[5]
o Keep away from flames and hot surfaces.[5]
e Store in a cool, dark, and well-ventilated place.[5]
In Case of Exposure:

Inhalation: Move the victim to fresh air.

Skin Contact: Wash the affected area thoroughly with water.

Eye Contact: Rinse cautiously with water for several minutes.

Ingestion: Rinse mouth and seek medical advice.[5]

It is crucial to consult the most current and detailed Safety Data Sheet from the supplier before
handling 2-Chlorophenetole.
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General laboratory safety workflow for handling chemical intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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